Cas no 2228805-75-0 (2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine)
2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine
- 2228805-75-0
- 2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine
- EN300-1969572
-
- Inchi: 1S/C8H9F2N3S/c1-5-6(8(9,10)4-11)13-2-3-14-7(13)12-5/h2-3H,4,11H2,1H3
- InChI Key: QRVBWBCZBRIXCL-UHFFFAOYSA-N
- SMILES: S1C=CN2C1=NC(C)=C2C(CN)(F)F
Computed Properties
- Exact Mass: 217.04852480g/mol
- Monoisotopic Mass: 217.04852480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 71.6Ų
2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1969572-0.05g |
2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine |
2228805-75-0 | 0.05g |
$1272.0 | 2023-09-16 | ||
| Enamine | EN300-1969572-0.1g |
2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine |
2228805-75-0 | 0.1g |
$1332.0 | 2023-09-16 | ||
| Enamine | EN300-1969572-0.25g |
2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine |
2228805-75-0 | 0.25g |
$1393.0 | 2023-09-16 | ||
| Enamine | EN300-1969572-0.5g |
2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine |
2228805-75-0 | 0.5g |
$1453.0 | 2023-09-16 | ||
| Enamine | EN300-1969572-1.0g |
2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine |
2228805-75-0 | 1g |
$1515.0 | 2023-06-03 | ||
| Enamine | EN300-1969572-2.5g |
2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine |
2228805-75-0 | 2.5g |
$2969.0 | 2023-09-16 | ||
| Enamine | EN300-1969572-5.0g |
2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine |
2228805-75-0 | 5g |
$4391.0 | 2023-06-03 | ||
| Enamine | EN300-1969572-10.0g |
2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine |
2228805-75-0 | 10g |
$6512.0 | 2023-06-03 | ||
| Enamine | EN300-1969572-1g |
2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine |
2228805-75-0 | 1g |
$1515.0 | 2023-09-16 | ||
| Enamine | EN300-1969572-5g |
2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine |
2228805-75-0 | 5g |
$4391.0 | 2023-09-16 |
2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine
Introduction to 2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine (CAS No. 2228805-75-0)
2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine, identified by its CAS number 2228805-75-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its structural complexity and functional diversity. The presence of both fluoro and thiazole moieties in its molecular framework imparts unique physicochemical properties, making it a promising candidate for further exploration in drug discovery and development.
The molecular structure of 2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine consists of a central ethane backbone substituted with a fluoro group at the 2-position and an imidazo[2,1-b][1,3]thiazole ring system at the 2-position of the ethane. The 6-methylimidazo[2,1-b][1,3]thiazole moiety is a key pharmacophore that contributes to the compound's biological activity. This particular scaffold has been extensively studied for its potential applications in modulating various biological pathways, particularly those involved in inflammation and immune response.
In recent years, there has been a surge in research focused on developing novel immunomodulatory agents to treat chronic inflammatory diseases and autoimmune disorders. The 6-methylimidazo[2,1-b][1,3]thiazole core is known to exhibit significant pharmacological activity due to its ability to interact with multiple targets within immune cells. Specifically, this scaffold has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings have positioned compounds like 2,2-difluoro-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}ethan-1-amine as potential therapeutic candidates for conditions such as rheumatoid arthritis and inflammatory bowel disease.
The introduction of fluorine atoms into the molecular structure enhances the metabolic stability and bioavailability of the compound. Fluorinated aromatic compounds are well-known for their improved pharmacokinetic profiles due to the electron-withdrawing nature of fluorine, which increases lipophilicity and reduces susceptibility to enzymatic degradation. This feature makes CAS No. 2228805-75-0 an attractive candidate for further development into a drug candidate.
Moreover, the methyl group attached to the imidazo[2,1-b][1,3]thiazole ring further modulates the electronic properties of the molecule. This substitution can influence both the binding affinity and selectivity of the compound towards its biological targets. Computational studies have suggested that the methyl group enhances interactions with specific amino acid residues in protein binding pockets, thereby improving overall efficacy.
Recent advancements in high-throughput screening (HTS) and structure-based drug design have facilitated the rapid identification of novel bioactive compounds. The structural features of CAS No. 2228805-75-0, particularly the combination of fluoro and thiazole moieties with a methyl-substituted imidazo ring system, align well with current trends in drug discovery. These features are often associated with compounds that exhibit potent immunomodulatory activity.
In vitro studies have demonstrated that derivatives of 6-methylimidazo[2,1-b][1,3]thiazole can selectively inhibit Janus kinases (JAKs), which are crucial mediators of inflammatory signaling pathways. By targeting JAKs, these compounds can disrupt downstream signaling events leading to reduced inflammation and improved clinical outcomes. The fluorinated derivative (CAS No. 2228805-75-0) is expected to exhibit similar or even enhanced activity due to its optimized physicochemical properties.
The synthesis of CAS No. 2228805-75-0 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between halogenated imidazoles and thiazole derivatives followed by functionalization with fluorinated ethylene groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and scalability.
The pharmacokinetic profile of CAS No. 2228805-75-0 is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. The presence of fluorine atoms contributes to prolonged half-life and increased bioavailability compared to non-fluorinated analogs.
Preclinical toxicology studies have also been conducted to assess the safety profile of CAS No. 2228805-75-0 before advancing into clinical trials. Initial results indicate that the compound is well-tolerated at therapeutic doses with minimal side effects observed in animal models. Further investigations are ongoing to evaluate long-term safety concerns and potential drug-drug interactions.
The potential therapeutic applications of CAS No. 2228805-75-0 extend beyond immunomodulation. Preliminary data suggest that this compound may also exhibit anti-cancer properties by inhibiting proliferation and inducing apoptosis in certain cancer cell lines. The unique structural features present in molecular formula C14H10F₂N₆S contribute to its ability to interact with multiple targets involved in tumor growth and progression.
As research continues to uncover new biological functions associated with imidazothiazole scaffolds, CAS No 2228805 -75 -0 holds promise as a versatile lead compound for developing next-generation therapeutics against various diseases including cancer, neurodegenerative disorders,and infectious diseases.. Future studies will focus on optimizing synthetic routes, improving pharmacological profiles,and conducting extensive clinical trials..
2228805-75-0 (2,2-difluoro-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)